Cas no 13040-46-5 (Paulownin)

Paulownin Properties

Names and Identifiers

• 1H,3H-Furo[3,4-c]furan-3a(4H)-ol,1,4-bis(1,3-benzodioxol-5-yl)dihydro-, (1S,3aS,4R,6aR)-
• (3R,3aS,6S,6aR)-3,6-bis(1,3-benzodioxol-5-yl)-3,4,6,6a-tetrahydro-1H-furo[3,4-c]furan-3a-ol
• isopaulownin
• [ "" ]
• paulownin
• (1S,6aβ)-1β,4β-Bis(1,3-benzodioxole-5-yl)-tetrahydro-1H,3H-furo[3,4-c]furan-3aβ-ol
• (+)-Paulownin
• MEGxp0_001306
• s9013
• Paulownin, >=95% (LC/MS-ELSD)
• W1863
• 1H,3H-Furo(3,4-c)furan-3a(4H)-ol, 1,4-bis(1,3-benzodioxol-5-yl)dihydro-, (1alpha,3aalpha,4alpha,6aalpha)-
• CS-0020772
• MS-25951
• SCHEMBL662427
• CCG-268295
• NCGC00169771-01
• MFCD20261059
• CHEMBL479911
• AKOS032948783
• HY-N2324
• BRD-K49625292-001-01-7
• ACon1_001000
• DTXSID10156507
• 13040-46-5
• AC-33983
• (3R,3aS,6S,6aR)-3,6-bis(1,3-benzodioxol-5-yl)-3,4,6,6a-tetrahydro-1H-furo(3,4-c)furan-3a-ol
• (1S,3AS,4R,6AR)-1,4-BIS(2H-1,3-BENZODIOXOL-5-YL)-TETRAHYDRO-1H-FURO[3,4-C]FURAN-3A-OL
• Paulownin
• DTXCID6078998
• Paulownin?
• DA-76619
• +Expand

• MDL： MFCD20261059
• InChIKey： CAQZFLPWHBKTTR-WNISUXOKSA-N
• Inchi： 1S/C20H18O7/c21-20-8-23-18(11-1-3-14-16(5-11)26-9-24-14)13(20)7-22-19(20)12-2-4-15-17(6-12)27-10-25-15/h1-6,13,18-19,21H,7-10H2/t13-,18-,19-,20-/m1/s1
• SMILES： O1C([H])([H])[C@]2([H])[C@@]([H])(C3C([H])=C([H])C4=C(C=3[H])OC([H])([H])O4)OC([H])([H])[C@@]2([C@@]1([H])C1C([H])=C([H])C2=C(C=1[H])OC([H])([H])O2)O[H]

Computed Properties

• Exact Mass: 370.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 370.10525291 g/mol
• Heavy Atom Count: 27
• Complexity: 573
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6
• Molecular Weight: 370.4

Experimental Properties

• LogP: 2.33410
• PSA: 75.61000
• Refractive Index: 1.662
• Boiling Point: 555°C at 760 mmHg
• Flash Point: 289.5°C
• Color/Form: Powder
• Density: 1.496

Paulownin Security Information

• Safety Instruction： 61
• Dangerous goods sign： N
• Hazardous Material transportation number：UN 3077 9 / PGIII
• Storage Condition：?20°C
• Risk Phrases： 50

Paulownin Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether